Cas no 606131-81-1 (1,4-Benzenedisulfonamide,N-cyclopropyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-(9CI))

1,4-Benzenedisulfonamide,N-cyclopropyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-(9CI) structure
606131-81-1 structure
Product Name:1,4-Benzenedisulfonamide,N-cyclopropyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-(9CI)
CAS No:606131-81-1
MF:C13H18N2O6S3
MW:394.48681974411
CID:953108
Update Time:2023-03-27

1,4-Benzenedisulfonamide,N-cyclopropyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedisulfonamide,N-cyclopropyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-(9CI)
    • 1,4-Benzenedisulfonamide, N1-cyclopropyl-N4-(tetrahydro-1,1-dioxido-3-thienyl)-
    • Inchi: 1S/C13H18N2O6S3/c16-22(17)8-7-11(9-22)15-24(20,21)13-5-3-12(4-6-13)23(18,19)14-10-1-2-10/h3-6,10-11,14-15H,1-2,7-9H2
    • InChI Key: CRSVLFWZUNFKPO-UHFFFAOYSA-N
    • SMILES: C1(S(NC2CC2)(=O)=O)=CC=C(S(NC2CCS(=O)(=O)C2)(=O)=O)C=C1

Computed Properties

  • Exact Mass: 394.033
  • Monoisotopic Mass: 394.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
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